Cas no 1249657-29-1 (2-chloro-N-(1H-imidazol-2-yl)methyl-4-methylaniline)

• Product Name: 2-chloro-N-(1H-imidazol-2-yl)methyl-4-methylaniline
• CAS No: 1249657-29-1
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 5231645
• PubChem ID: 61558302
• Update Time: 2025-05-20

2-chloro-N-(1H-imidazol-2-yl)methyl-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1H-imidazol-2-ylmethyl)-4-methylaniline
• 2-chloro-N-[(1H-imidazol-2-yl)methyl]-4-methylaniline
• 1H-Imidazole-2-methanamine, N-(2-chloro-4-methylphenyl)-
• 2-chloro-N-(1H-imidazol-2-yl)methyl-4-methylaniline

• Inchi： 1S/C11H12ClN3/c1-8-2-3-10(9(12)6-8)15-7-11-13-4-5-14-11/h2-6,15H,7H2,1H3,(H,13,14)
• InChI Key： KKYSBBJBZUPLET-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1NCC1=NC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 2.6
• Topological Polar Surface Area: 40.7

Additional information on 2-chloro-N-(1H-imidazol-2-yl)methyl-4-methylaniline

Compound CAS No. 1249657-29-1: 2-Chloro-N-(1H-Imidazol-2-yl)methyl-4-methylaniline

The compound CAS No. 1249657-29-1, commonly referred to as 2-chloro-N-(1H-imidazol-2-yl)methyl-4-methylaniline, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a chlorine atom, an imidazole ring, and a methyl group attached to an aniline moiety. The imidazole ring is a heterocyclic aromatic compound that plays a crucial role in various biological and chemical reactions, making this compound a valuable substrate for further studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 2-chloro-N-(1H-imidazol-2-yl)methyl-4-methylaniline. One such approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly efficient in constructing complex molecular architectures. These methods not only enhance the yield of the compound but also minimize the use of hazardous reagents, aligning with the principles of green chemistry.

The physical properties of CAS No. 1249657-29-1 have been extensively studied, revealing its melting point, boiling point, and solubility in various solvents. These properties are critical for determining its suitability in different applications, such as drug delivery systems or as an intermediate in the synthesis of more complex molecules. For instance, its high solubility in organic solvents makes it an ideal candidate for use in organic synthesis reactions.

One of the most promising applications of 2-chloro-N-(1H-imidazol-2-yl)methyl-4-methylaniline lies in the field of pharmacology. Recent studies have demonstrated its potential as a lead compound for the development of new drugs targeting specific biological pathways. The imidazole ring in its structure is known to exhibit bioisosteric properties, which can be exploited to design molecules with enhanced pharmacokinetic profiles.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent research has also focused on the environmental impact of CAS No. 1249657-29-1. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled conditions, which is a positive indicator for its safe handling and disposal in industrial settings.

In conclusion, CAS No. 1249657-29-1 (2-chloro-N-(1H-imidazol-2-yl)methyl-4-methylaniline) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and application-oriented research, positions it as a valuable tool for future innovations in science and technology.